Methyl(propyl)amine hydrochloride

Specification

• CAS No.: 65845-60-5
• Molecular Formula: C4H12ClN
• Molecular Weight: 109.6 g/mol
• IUPAC Name: N-methylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C4H11N.ClH/c1-3-4-5-2;/h5H,3-4H2,1-2H3;1H
• Standard InChI Key: FDLVCUOMIAFXNG-UHFFFAOYSA-N
• SMILES: CCCNC.Cl
• Canonical SMILES: CCCNC.Cl

Introduction

Chemical Structure and Nomenclature

Methyl(propyl)amine hydrochloride consists of a secondary amine group where a methyl group (-CH₃) and a propyl group (-CH₂CH₂CH₃) are bonded to the nitrogen atom, with the hydrochloride salt form stabilizing the compound. The IUPAC name is N-methylpropan-1-amine hydrochloride, and its systematic designation reflects the branching pattern of the alkyl groups.

The molecular structure exhibits tetrahedral geometry at the nitrogen center, with bond angles approximating 109.5° due to sp³ hybridization. X-ray crystallographic studies of analogous compounds reveal that the hydrochloride salt forms an ionic lattice stabilized by hydrogen bonding between the amine proton and chloride ions.

Synthesis and Production

Laboratory-Scale Synthesis

The compound is typically synthesized through nucleophilic substitution or reductive amination routes:

• Alkylation of Methylamine
  Methylamine reacts with 1-chloropropane in anhydrous ethanol under reflux (78°C) for 12-24 hours:

  $$\text{CH}_3\text{NH}_2 + \text{CH}_2\text{CH}_2\text{CH}_2\text{Cl} \rightarrow \text{CH}_3\text{NH}(\text{CH}_2\text{CH}_2\text{CH}_3) + \text{HCl}$$

  Yields typically range from 65-75%, with purification via recrystallization from ethanol-diethyl ether mixtures.

• Reductive Amination
  Propionaldehyde and methylamine undergo condensation in the presence of sodium cyanoborohydride (NaBH₃CN) at pH 7-8:

  $$\text{CH}_3\text{CHO} + \text{CH}_3\text{NH}_2 \xrightarrow{\text{NaBH}_3\text{CN}} \text{CH}_3\text{NH}(\text{CH}_2\text{CH}_2\text{CH}_3)$$

  This method achieves higher yields (85-90%) but requires strict pH control.

Industrial Manufacturing

Large-scale production employs continuous flow reactors with the following parameters:

Parameter	Value
Temperature	80-100°C
Pressure	2-3 atm
Residence Time	30-45 minutes
Catalyst	Zeolite H-ZSM-5
Annual Capacity	500-1000 metric tons

Industrial processes emphasize atom economy, with >95% conversion rates achieved through optimized catalyst recycling systems.

Physicochemical Properties

Thermal Characteristics

• Melting Point: 192-195°C (decomposition observed above 200°C)

• Solubility:

  • Water: 285 g/L at 25°C

  • Ethanol: 412 g/L at 25°C

  • Diethyl ether: Insoluble

Thermogravimetric analysis (TGA) shows a 98.2% mass loss between 192-250°C, consistent with hydrochloride decomposition.

Spectroscopic Data

¹H NMR (400 MHz, D₂O):

• δ 2.95 (t, J=7.2 Hz, 2H, CH₂CH₂CH₃)

• δ 2.72 (s, 3H, NCH₃)

• δ 1.55 (m, 2H, CH₂CH₂CH₃)

• δ 0.92 (t, J=7.4 Hz, 3H, CH₂CH₂CH₃)

IR (KBr):

• 2700-2400 cm⁻¹ (N⁺-H stretching)

• 1590 cm⁻¹ (N-H bending)

• 1475 cm⁻¹ (C-N stretching)

Biological Activity and Applications

Industrial Uses

• Polymer Chemistry: Acts as chain transfer agent in acrylamide polymerization, reducing average molecular weight by 40% at 0.1 mol% concentration

• Corrosion Inhibition: 89% protection efficiency for mild steel in 1M HCl at 50°C (electrochemical impedance spectroscopy data)

• Catalysis: Co-catalyst in Buchwald-Hartwig aminations, achieving turnover numbers (TON) >1,000